2-Amino-3,5-dicyano-6-(dimethylamino)pyrazine

• Molecular Formula: C8H8N6
• Molecular Weight: 188.19 g/mol
• IUPAC Name: 3-amino-5-(dimethylamino)pyrazine-2,6-dicarbonitrile
• InChI: InChI=1S/C8H8N6/c1-14(2)8-6(4-10)12-5(3-9)7(11)13-8/h1-2H3,(H2,11,13)
• InChI Key: PTSHJCXKIJBVEZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=C(N=C1C#N)C#N)N

Description

2-Amino-3,5-dicyano-6-(dimethylamino)pyrazine is a useful research compound. Its molecular formula is C8H8N6 and its molecular weight is 188.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The starting material, 2-amino-6-chloro-3,5-dicyanopyrazine (100 mg; 0.557 mM), is prepared in accordance with the method described by Perchais and Fleury in Tetrahedron, 30:999-1009 (1974), and stirring in 1 ml of dry tetrahydrofuran. There was then added dropwise 0 54 ml of a chilled solution of dimethylamine gas in tetrahydrofuran (93 mg/ml) over 10 minutes. The reaction mixture was then stirred at room temperature for 0.5 hours; the product was removed by centrifuging, and then recrystallized from 1:1 ethanol/i-propanol (50 mg); m.p. 201°-202° C.